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Compound of Interest

Compound Name:
1-(3-Methyl-5-vinylpyridin-2-

yl)azepane

Cat. No.: B11891930

Get Quote

Part 1: Strategic Overview & Molecular Architecture
The fusion of an electron-deficient pyridine ring with a conformationally flexible seven-

membered azepane ring creates a unique analytical challenge. Unlike rigid piperidines, the

azepane ring exists in a dynamic equilibrium of chair, twist-chair, and twist-boat conformers.

Successful characterization requires a multi-modal approach where Mass Spectrometry (MS)

establishes the formula, Infrared Spectroscopy (IR) confirms functional group integrity, and

Nuclear Magnetic Resonance (NMR) elucidates the static and dynamic stereochemistry.

The Core Scaffold
For this guide, we focus on the pyrido[2,3-d]azepine core.

Pyridine Sector: Aromatic, planar, electron-withdrawing.

Azepane Sector: Aliphatic, non-planar, flexible.[1]
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Part 2: Mass Spectrometry (MS) – The First Line of
Verification
High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) is the

standard for these basic nitrogenous heterocycles.

Ionization & Molecular Formula
Technique: ESI in Positive Mode (+ESI).

Observation: Pyridine-azepanes protonate readily at the most basic nitrogen. In the absence

of aliphatic amines, the pyridine nitrogen is often the site of protonation (

), though the azepane nitrogen (if secondary/tertiary) may compete depending on
substitution.

Criteria: Mass error must be

ppm.

Fragmentation Logic (MS/MS)
Fragmentation patterns are diagnostic.[2] Unlike simple alkyl amines, the fused system

undergoes specific ring contractions and eliminations.
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Fragment Type Mechanism Diagnostic Value

-Cleavage
Homolytic cleavage adjacent

to the azepane nitrogen.

Identifies substituents at the

-position of the azepane ring.

Ring Contraction

Loss of

(28 Da) or

(42 Da) from the azepane

loop.

Confirms the 7-membered

nature of the aliphatic ring.

RDA-like

Retro-Diels-Alder type

fragmentation in the pyridine

ring (rare but possible under

high energy).

Confirmation of the pyridine

fusion.

Experimental Protocol: MS Acquisition
Sample Prep: Dissolve 0.1 mg in 1 mL MeOH (LC-MS grade). Add 0.1% Formic Acid to

enhance ionization.

Injection: Direct infusion or flow injection (FIA) at 5-10 µL/min.

Settings: Capillary voltage 3.5 kV; Cone voltage 30 V (low) for molecular ion, 70-90 V for in-

source fragmentation studies.

Part 3: Infrared Spectroscopy (IR) – Functional
Fingerprinting
IR is critical for distinguishing the aromatic C=N vibrations of the pyridine from the aliphatic

modes of the azepane.

Diagnostic Bands[3]
Pyridine "Breathing" Modes: Look for sharp, intense bands at 1580–1600 cm⁻¹ and 1430–

1470 cm⁻¹. These arise from the quadrant stretching of the heteroaromatic ring.
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Azepane C-H Stretches:

Asymmetric stretch: 2920–2940 cm⁻¹ (distinct from aromatic C-H at >3000 cm⁻¹).

Symmetric stretch: 2850–2860 cm⁻¹.

N-H Stretch (if applicable): A secondary azepane amine exhibits a single, often weak band at

3300–3500 cm⁻¹. If the nitrogen is tertiary (N-alkylated), this band disappears, confirming

derivatization.

Part 4: NMR Spectroscopy – The Core Elucidation
This is the most critical section. The flexibility of the azepane ring causes signal broadening or

complex coupling patterns.

1H NMR: Chemical Shift Logic
The spectrum is divided into two distinct zones:

Zone A: The Aromatic Region (Pyridine)

-Proton (C2/C6): Most deshielded (

8.3–8.8 ppm).[3] Appears as a doublet (J ~4-5 Hz) or singlet depending on fusion.

-Proton (C4): Intermediate shift (

7.5–7.9 ppm).[3]

-Proton (C3/C5): Most shielded aromatic signal (

7.0–7.4 ppm).

Zone B: The Aliphatic Region (Azepane)

-Methylene (adjacent to N):

2.8–3.5 ppm. Often broadened due to ring inversion.

Benzylic-like Methylene (adjacent to Pyridine):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pdf.benchchem.com/1324/Application_Notes_and_Protocols_for_NMR_Spectroscopy_of_Pyridine_Derivatives.pdf
https://pdf.benchchem.com/1324/Application_Notes_and_Protocols_for_NMR_Spectroscopy_of_Pyridine_Derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11891930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.6–3.0 ppm.

Core Methylenes (C4/C5 of azepane):

1.5–1.9 ppm. These often appear as complex multiplets due to conformational averaging.

13C NMR: Key Signals[5]
Pyridine C=N:

145–155 ppm (Intensity is often lower if quaternary).

Bridgehead Carbons: Critical for proving fusion. These are quaternary carbons appearing

between

130–160 ppm.

Azepane Carbons:

20–55 ppm.

Advanced Stereodynamics (VT-NMR)
Azepane rings flip between conformations. At room temperature, signals may broaden.

Protocol: If broad signals are observed in the aliphatic region, perform Variable Temperature

(VT) NMR.

Cooling (to -40°C): May freeze the conformers, resolving broad humps into sharp, distinct

sets of signals (decoalescence).

Heating (to +50°C): Sharpens signals by accelerating the exchange rate (fast exchange

limit).

2D NMR Workflow
Do not rely on 1D NMR alone. The following sequence is mandatory:

COSY: Traces the spin system of the azepane ring (C2-C3-C4-C5...).
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HSQC: Correlates protons to their attached carbons (distinguishes overlapping CH2s).

HMBC: Connects the azepane protons to the pyridine quaternary carbons (proving the fusion

point).

NOESY: Determines spatial proximity. Crucial for determining if a substituent is pseudo-axial

or pseudo-equatorial.

Part 5: Visualization & Workflows
Structural Elucidation Workflow
The following diagram illustrates the logical flow from synthesis to full structural assignment.
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Caption: Integrated spectroscopic workflow for the structural validation of flexible pyridine-

azepane scaffolds.

Fragmentation Pathway Logic (MS)
A simplified logic tree for analyzing MS/MS data of azepane derivatives.
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(Ring Contraction)

High Energy
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Caption: Common ESI-MS/MS fragmentation pathways for N-heterocyclic azepane rings.

Part 6: Summary Data Tables
Table 1: Characteristic NMR Shifts (Pyrido[2,3-d]azepine)
Values are approximate for CDCl3.
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Position Nucleus
Shift (

ppm)
Multiplicity Notes

Pyridine C2 1H 8.3 – 8.6 Doublet
to Nitrogen;

highly

deshielded.

Pyridine C4 1H 7.4 – 7.8 Doublet/DD to Nitrogen.

Pyridine C3 1H 7.0 – 7.2 DD
to Nitrogen; most

shielded

aromatic.

Azepane C-N 1H 3.0 – 3.6 Multiplet

Adjacent to

azepane

nitrogen.

Azepane Bridge 1H 2.7 – 3.0 Triplet (br)

Benzylic position;

adjacent to

pyridine ring.

Pyridine C=N 13C 145 – 155 Singlet

Characteristic

low-field signal.

[4]

Azepane CH2 13C 25 – 35 Singlet
High field

aliphatic region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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